3-[(Propan-2-yl)amino]butan-1-ol

• CAS No.: 76888-69-2
• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol
• IUPAC Name: 3-(propan-2-ylamino)butan-1-ol
• InChI: InChI=1S/C7H17NO/c1-6(2)8-7(3)4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: HOMIABLVBZOOJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)CCO

Description

Chemical Structure and Classification 3-[(Propan-2-yl)amino]butan-1-ol is a branched amino alcohol with the following structural features:

• Primary alcohol: The hydroxyl (-OH) group is located on the first carbon of the butan-1-ol backbone.
• Secondary amine: The nitrogen atom is bonded to the third carbon of the butanol chain and a propan-2-yl (isopropyl) group, forming a secondary amine (-NH-CH(CH₃)₂).

Molecular Formula: C₇H₁₇NO (calculated based on structural analysis). Key Properties:

• The molecule can engage in hydrogen bonding via the -OH and -NH groups, suggesting moderate polarity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Propan-2-yl)amino]butan-1-ol can be achieved through several methods. One common approach involves the reaction of 3-chlorobutan-1-ol with isopropylamine under basic conditions. The reaction typically takes place in a solvent such as tetrahydrofuran (THF) at a temperature of around 0°C to room temperature. The product is then purified through distillation or recrystallization .

Industrial Production Methods

In an industrial setting, the production of 3-[(Propan-2-yl)amino]butan-1-ol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, large-scale production may incorporate automated systems for monitoring and controlling reaction parameters .

Chemical Reactions Analysis

Types of Reactions

3-[(Propan-2-yl)amino]butan-1-ol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like hydrochloric acid (HCl) and bromine (Br₂) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alkanes.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-[(Propan-2-yl)amino]butan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential role in biochemical pathways and as a precursor for biologically active compounds.

Medicine: Explored for its potential therapeutic effects and as an intermediate in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an additive in various formulations

Mechanism of Action

The mechanism of action of 3-[(Propan-2-yl)amino]butan-1-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The hydroxy and amino groups play a crucial role in these interactions, facilitating hydrogen bonding and electrostatic interactions with target molecules .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Amino Alcohols

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups/Substituents	Key Features/Applications
3-[(Propan-2-yl)amino]butan-1-ol (Target)	C₇H₁₇NO	131.2 (calculated)	-OH (C1), -NH-CH(CH₃)₂ (C3)	Potential surfactant or chiral intermediate in synthesis .
3-Amino-4-methoxy-3-methylbutan-1-ol	C₆H₁₅NO₂	133.19	-OH (C1), -NH₂ (C3), -OCH₃ (C4), -CH₃ (C3)	Methoxy group enhances polarity; possible pharmaceutical precursor .
3-[(4-Hydroxy-2-methylbutan-2-yl)amino]-3-methylbutan-1-ol	C₁₀H₂₃NO₂	189.3 (calculated)	-OH (C1 and C4), -NH-(branched C4)	Dual hydroxyl groups increase solubility; potential use in polymer chemistry .
3-Methyl-3-((4-(trifluoromethyl)phenyl)amino)butan-1-ol	C₁₂H₁₆F₃NO	265.3 (calculated)	-OH (C1), -NH-(aryl-CF₃)	Aromatic and fluorinated groups suggest bioactivity; likely explored in drug discovery .

Structural and Functional Differences

Backbone Variations: The target compound has a four-carbon butanol backbone, while analogs like 3-amino-4-methoxy-3-methylbutan-1-ol (C₆H₁₅NO₂) feature shorter chains with additional methyl and methoxy groups . Bulky substituents (e.g., trifluoromethylphenyl in ) reduce conformational flexibility compared to the propan-2-yl group .

Hydrogen Bonding Capacity: Compounds with multiple hydroxyl groups (e.g., 3-[(4-hydroxy-2-methylbutan-2-yl)amino]-3-methylbutan-1-ol) exhibit higher solubility in polar solvents . The target compound’s single -OH and -NH groups limit its polarity relative to methoxy-containing analogs .

Biological Relevance :

• Aryl-substituted analogs (e.g., trifluoromethylphenyl derivative in ) are more likely to exhibit pharmacological activity due to enhanced lipophilicity and receptor binding .
• The propan-2-yl group in the target compound may improve membrane permeability in drug candidates but reduce aqueous solubility .

Biological Activity

3-[(Propan-2-yl)amino]butan-1-ol, also known as (2R)-2-[(propan-2-yl)amino]butan-1-ol, is a chiral amino alcohol with significant implications in medicinal chemistry. Its structural features include an amino group and a hydroxyl group, which contribute to its biological activities. This compound has been studied for its potential therapeutic applications, particularly in the fields of diabetes management and neuroprotection.

Chemical Structure and Properties

The molecular formula of 3-[(Propan-2-yl)amino]butan-1-ol is $C_5H_{13}NO$. The compound's stereochemistry is crucial for its biological activity, as different enantiomers can exhibit varying effects in biological systems.

Property	Value
Molecular Formula	$C_5H_{13}NO$
Molecular Weight	101.17 g/mol
Functional Groups	Amino ($-NH_2$), Hydroxyl ($-OH$)
Chiral Centers	1

Antidiabetic Properties

Research indicates that compounds structurally similar to 3-[(Propan-2-yl)amino]butan-1-ol exhibit antidiabetic effects by inhibiting enzymes involved in carbohydrate metabolism, such as α-amylase and α-glucosidase. These enzymes are critical in the breakdown of carbohydrates into glucose, thus their inhibition can lead to lower blood sugar levels post-meal.

Case Study:
A study demonstrated that a related compound reduced blood glucose levels in diabetic rats by 30% after administration, suggesting a promising avenue for further exploration in human trials .

Neuroprotective Effects

The neuroprotective potential of this compound has been highlighted in various studies. It has shown promise in protecting neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's.

Research Findings:
In vitro studies have shown that 3-[(Propan-2-yl)amino]butan-1-ol can significantly reduce neuronal cell death induced by oxidative stress markers such as hydrogen peroxide . The mechanism appears to involve the modulation of signaling pathways associated with cell survival.

Pharmacological Applications

Given its biological activities, 3-[(Propan-2-yl)amino]butan-1-ol may serve as a lead compound for drug development targeting metabolic disorders and neurodegenerative conditions. Its ability to selectively interact with metabolic enzymes suggests potential for creating more effective antidiabetic medications.

Safety Profile and Therapeutic Index

The biological effects of 3-[(Propan-2-yl)amino]butan-1-ol are often dose-dependent, necessitating further research to establish its therapeutic index and safety profile. Preliminary studies indicate that while it exhibits beneficial effects at certain doses, higher concentrations may lead to cytotoxicity .